Cas no 2648939-93-7 (sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate)

• Product Name: sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate
• CAS No: 2648939-93-7
• MF: C₈H₁₂N₃NaO₂
• MW: 205.189552307129
• MDL: MFCD34167982
• CID: 5642722
• PubChem ID: 155973344
• Update Time: 2025-07-09

sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-[1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetate
• 2648939-93-7
• Z5001899914
• EN300-28243491
• sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate

• MDL： MFCD34167982
• Inchi： 1S/C8H13N3O2.Na/c1-5(2)8-9-6(4-7(12)13)10-11(8)3;/h5H,4H2,1-3H3,(H,12,13);/q;+1/p-1
• InChI Key： RLLAJVVETNXOHF-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1=NN(C)C(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 205.08272092g/mol
• Monoisotopic Mass: 205.08272092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate

Introduction to Sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate (CAS No. 2648939-93-7)

Sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate, identified by its CAS number 2648939-93-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a sodium salt form and specific functional groups, make it a promising candidate for further investigation in drug discovery and molecular biology.

The chemical structure of Sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate consists of a triazole ring substituted with a methyl group at the 1-position and an isopropyl group at the 5-position. Additionally, the acetate moiety is linked to the triazole ring through a carboxylate group, which contributes to its solubility and reactivity in aqueous environments. This structural configuration suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, Sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate has been investigated for its potential role in modulating inflammatory pathways and inhibiting the activity of certain enzymes involved in cancer progression. Preliminary studies have indicated that this compound may interfere with key signaling pathways such as NF-kB and MAPK, which are crucial for regulating immune responses and cell proliferation.

The pharmacological potential of Sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylacetate has been further explored in several preclinical studies. These investigations have focused on understanding its mechanism of action and evaluating its efficacy in animal models of inflammation and cancer. One notable study demonstrated that administration of this compound significantly reduced inflammation-induced pain behavior in rodents, suggesting its potential as an anti-nociceptive agent. Additionally, another study reported that Sodium 2-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-y acetate exhibited inhibitory effects on tumor growth in vitro by inducing apoptosis in cancer cells.

The synthesis of Sodium 2 - 1 - methyl - 5 - ( propan - 2 - yl ) - 1 H - 1 , 2 , 4 - tri azol - 3 - y lac etate involves a multi-step organic reaction sequence that requires careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent functionalization steps introduce the methyl and isopropyl groups at the designated positions on the triazole core. Finally, the acetate group is introduced through esterification or similar reactions. The synthesis must be conducted under inert conditions to prevent degradation of the sensitive triazole moiety.

The analytical characterization of Sodium 2 - 1 - methyl - 5 - ( propan - 2 - yl ) - 1 H - 1 , 2 , 4 - tri azol - 3 - y lac etate is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is used to assess the purity of the compound by separating it from impurities present in the reaction mixture.

The physicochemical properties of Sodium 2 - 1 - methyl - 5 -( propan - 2 - yl ) - 1 H - 1 , 2 , 4-triazol -3-y lac etate, such as solubility, stability, and melting point, are critical factors that influence its pharmaceutical applicability. Solubility studies have shown that this compound exhibits moderate solubility in water due to the presence of the carboxylate group, which enhances its hydrophilicity. Stability studies indicate that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. These properties must be considered during formulation development to ensure optimal bioavailability and shelf life.

The future prospects for Sodium 2 - 1-methyl-l-(propan-l"-yI)-lA-H-t~razoIe-l-acet ate